Cas no 2680713-65-7 (2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid)

• Product Name: 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid
• CAS No: 2680713-65-7
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5647897
• PubChem ID: 165915385
• Update Time: 2025-06-09

2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)piperidin-1-yl]acetic acid
• EN300-28280103
• 2680713-65-7
• 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid

• Inchi： 1S/C12H20N2O4/c1-2-6-18-12(17)13-7-10-4-3-5-14(8-10)9-11(15)16/h2,10H,1,3-9H2,(H,13,17)(H,15,16)
• InChI Key： LNKBUVVZNFHQTQ-UHFFFAOYSA-N
• SMILES： OC(CN1CCCC(CNC(=O)OCC=C)C1)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid

Introduction to 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic Acid (CAS No. 2680713-65-7)

2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid, identified by its CAS number 2680713-65-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine ring, an acetic acid moiety, and an amide linkage. The presence of these functional groups makes it a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and cardiovascular diseases.

The piperidine ring is a common pharmacophore in medicinal chemistry due to its ability to mimic the structure of natural amino acids, thereby facilitating interactions with biological targets such as enzymes and receptors. In particular, piperidine derivatives have been extensively studied for their potential in treating conditions like depression, anxiety, and epilepsy. The acetic acid moiety at the terminal end of the molecule contributes to its solubility and reactivity, making it an excellent candidate for further functionalization. Additionally, the amide linkage introduces a polar region that can enhance binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. This approach has shown promise in developing treatments for complex diseases by addressing multiple pathological pathways. The structure of 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid aligns well with this strategy, as its diverse functional groups provide multiple sites for interaction with biological targets.

One of the most compelling aspects of this compound is its potential in the development of neurological therapeutics. Piperidine derivatives have been shown to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression and Parkinson's disease. The amide group in this compound can be further modified to enhance its binding affinity to specific receptors or enzymes involved in these pathways. For instance, modifications at the propenyl ether moiety could lead to improved selectivity for certain serotonin receptors, potentially reducing side effects associated with current treatments.

Moreover, the compound's structure suggests utility in cardiovascular drug development. Piperidine-based molecules have been explored for their potential to inhibit enzymes involved in lipid metabolism and blood pressure regulation. The acetic acid group provides a site for further derivatization to target specific cardiovascular markers. Recent studies have demonstrated that piperidine derivatives can modulate angiotensin-converting enzyme (ACE) activity, which is crucial for blood pressure control. By incorporating additional functional groups into the propenyl ether moiety, it may be possible to develop more potent and selective ACE inhibitors.

The synthesis of 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring, introduction of the acetic acid moiety, and installation of the amide linkage. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired structure with minimal side reactions.

In terms of applications, this compound serves as a valuable building block for more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic stability. This flexibility is particularly important in drug development, where optimizing these properties can significantly impact a drug's efficacy and safety profile.

Recent research has also explored the use of computational methods to predict the biological activity of 2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid and its derivatives. Molecular docking studies have been employed to model interactions with various biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental work by allowing rapid screening of numerous derivatives before synthesizing them in the lab.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in agrochemical research, where piperidine derivatives are being explored as leads for new pesticides and herbicides. Its structural features make it a good candidate for developing compounds that interact with plant-specific enzymes or receptors, offering a mode of action distinct from existing agrochemicals.

In conclusion,2-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidin-1-ylacetic acid (CAS No. 2680713-65-7) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its complex structure and diverse functional groups make it an excellent starting point for developing novel therapeutics targeting neurological and cardiovascular diseases. Ongoing research continues to uncover new ways to utilize this compound and its derivatives, highlighting its importance in modern chemistry.